(4-Chloro-3-methoxyphenyl)methanamine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“(4-Chloro-3-methoxyphenyl)methanamine hydrochloride” is an aralkylamino compound that is benzylamine substituted by a methoxy group at the para position . It is a primary amino compound, an aromatic ether, and an aralkylamino compound .
Synthesis Analysis
This compound is an important raw material and intermediate used in Organic Synthesis, Pharmaceuticals, Agrochemicals, and Dyestuff . It is also used as a fine chemical intermediate .Molecular Structure Analysis
The molecular formula of “this compound” is C8H10ClNO . Its molecular weight is 208.08 . The structure of this compound can be viewed using Java or Javascript .Physical and Chemical Properties Analysis
“this compound” has a molecular weight of 208.085 . Its melting point is 252°C . The compound is typically found in crystal form .Scientific Research Applications
Probing d8−d8 Interactions in Luminescent Mono- and Binuclear Cyclometalated Platinum(II) Complexes
This study explores the synthesis and properties of luminescent mono- and binuclear cyclometalated platinum(II) complexes, incorporating (4-Chloro-3-methoxyphenyl)methanamine hydrochloride as part of the ligand structure. These complexes exhibit potential applications in the development of new luminescent materials, with implications for LED technology and photonic devices (S. Lai, et al., 1999).
Corrosion Control of Mild Steel
The application of derivatives of this compound, such as 3,5-bis(4-methoxyphenyl)-4-amino-1,2,4-triazole, has been tested for corrosion inhibition on mild steel in hydrochloric acid medium. This research suggests the potential use of these compounds in protecting metals from corrosion, an essential aspect in extending the life of metal structures and components in industrial applications (F. Bentiss, et al., 2009).
Environmental Degradation of Pesticides
The photodegradation of metolachlor, an agricultural pesticide, was studied using a photoassisted Fenton reaction, which involves catalytic degradation in the presence of this compound. This research highlights the potential environmental applications of such reactions in degrading persistent organic pollutants in water, contributing to cleaner and safer aquatic environments (J. Pignatello, Yunfu. Sun, 1995).
Enantioselective Metabolism of Endocrine Disruptor Pesticides
A study on the metabolism of methoxychlor, an endocrine disruptor pesticide, by human cytochromes P450 highlights the role of this compound in producing estrogenic metabolites. This research is crucial for understanding how environmental chemicals interact with biological systems and their potential effects on human health (Yiding Hu, D. Kupfer, 2002).
Safety and Hazards
Properties
IUPAC Name |
(4-chloro-3-methoxyphenyl)methanamine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10ClNO.ClH/c1-11-8-4-6(5-10)2-3-7(8)9;/h2-4H,5,10H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KZEPKPPRWDMTAC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)CN)Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11Cl2NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.08 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
169045-11-8 |
Source
|
Record name | (4-chloro-3-methoxyphenyl)methanamine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.